Cas no 121134-38-1 (3-(2-Ethylhexyl)thiophene)

• Product Name: 3-(2-Ethylhexyl)thiophene
• CAS No: 121134-38-1
• MF: C₁₂H₂₀S
• MW: 196.352202415466
• MDL: MFCD02260336
• CID: 823927
• PubChem ID: 253660053
• Update Time: 2025-04-19

3-(2-Ethylhexyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethylhexyl)thiophene
• 3-isooctyl thiophene
• Thiophene, 3-(2-ethylhexyl)-
• 3-(2-Ethylhexyl)-thiophene
• 3-(2-Ethyl-hexyl)-thiophene
• HWMQCIZYXLAJKM-UHFFFAOYSA-N
• VT20175
• AX8236763
• E0973
• AS-39346
• AC-33759
• CS-W004387
• AKOS016007271
• SB66394
• MFCD02260336
• SCHEMBL820243
• DTXSID00560073
• DA-25365
• 121134-38-1

• MDL： MFCD02260336
• Inchi： 1S/C12H20S/c1-3-5-6-11(4-2)9-12-7-8-13-10-12/h7-8,10-11H,3-6,9H2,1-2H3
• InChI Key： HWMQCIZYXLAJKM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(CC)CCCC

Computed Properties

• Exact Mass: 196.1287
• Monoisotopic Mass: 196.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 0.915 g/mL at 25 °C
• Melting Point: -19.15°C (estimate)
• Boiling Point: 30°C/0.98mmHg(lit.)
• Flash Point: >110℃
• Refractive Index: n/D 1.494
• PSA: 0

3-(2-Ethylhexyl)thiophene Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds